1-(4-fluorophenyl)-N-[(3-methoxyphenyl)methyl]methanamine;hydrochloride

• IUPAC Name: 1-(4-fluorophenyl)-N-[(3-methoxyphenyl)methyl]methanamine;hydrochloride
• InChI: InChI=1S/C15H16FNO.ClH/c1-18-15-4-2-3-13(9-15)11-17-10-12-5-7-14(16)8-6-12;/h2-9,17H,10-11H2,1H3;1H
• InChI Key: AYCSESWNAGIFAE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNCC2=CC=C(C=C2)F.Cl
• Molecular Formula: C15H17ClFNO
• Molecular Weight: 281.75 g/mol

Description

1-(4-fluorophenyl)-N-[(3-methoxyphenyl)methyl]methanamine;hydrochloride is a useful research compound. Its molecular formula is C15H17ClFNO and its molecular weight is 281.75 g/mol. The purity is usually 95%.
The exact mass of the compound (4-fluorobenzyl)(3-methoxybenzyl)amine hydrochloride is 281.0982700 g/mol and the complexity rating of the compound is 229. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

(4-Fluorobenzyl)(3-methoxybenzyl)amine hydrochloride and similar compounds serve as crucial intermediates in the synthesis of complex molecules. For example, the selectivity of deprotection of benzyl, mpm (4-methoxybenzyl), and dmpm (3,4-dimethoxybenzyl) protecting groups for hydroxy functions demonstrates the importance of such compounds in synthetic chemistry. These protecting groups can be selectively removed under neutral conditions, showcasing the chemical versatility of these compounds (Horita et al., 1986).

Biological Applications

In the realm of biological studies, derivatives of (4-fluorobenzyl)(3-methoxybenzyl)amine have been investigated for their potential therapeutic applications. For instance, LJP 1586 [Z-3-Fluoro-2-(4-methoxybenzyl)allylamine hydrochloride], an amine-based inhibitor of semicarbazide-sensitive amine oxidase activity, has been characterized for its anti-inflammatory activity. This study highlights the potential for such compounds to be developed into small molecule anti-inflammatory drugs (O’rourke et al., 2008).

Materials Science

In materials science, the modification and application of (4-fluorobenzyl)(3-methoxybenzyl)amine derivatives have been explored. The comparison of PVDF- and FEP-based radiation-grafted alkaline anion-exchange membranes, utilizing vinylbenzyl chloride grafted onto fluoropolymer films and subsequently modified to include amine groups, illustrates the utility of such compounds in developing membranes for low-temperature direct methanol fuel cells (Danks et al., 2002).